

Long-term administration side effects of LASSBio-1135

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: LASSBio-1135

Cat. No.: B1674533

[Get Quote](#)

LASSBio-1135 Technical Support Center

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions regarding the long-term administration of **LASSBio-1135**. The information is based on available preclinical data.

Frequently Asked Questions (FAQs)

Q1: What are the known long-term side effects of **LASSBio-1135** administration?

Based on preclinical studies in mice, long-term oral administration of **LASSBio-1135** did not show significant adverse effects.^[1] Specifically, no changes in body weight or behavior, such as hypolocomotion, were observed during the treatment period.^[1]

Q2: Does long-term administration of **LASSBio-1135** cause hyperthermia?

A primary concern with TRPV1 antagonists is the potential to induce hyperthermia.^[1] However, studies have shown that long-term treatment with **LASSBio-1135** did not lead to any changes in the body temperature of mice.^[1] This lack of hyperthermic effect is a significant advantage for this compound compared to other classical TRPV1 antagonists.^{[1][2][3]}

Q3: What is the proposed mechanism that prevents hyperthermia with **LASSBio-1135**?

It is suggested that the dual mechanism of action of **LASSBio-1135** may contribute to the absence of hyperthermia.^[1] While it blocks the TRPV1 channel, its inhibitory effect on COX-2 (IC₅₀ = 18.5 μM) could counterbalance the potential hyperthermic effect of TRPV1 antagonism, as COX-2 is involved in body temperature regulation.^{[1][4]}

Q4: Has **LASSBio-1135** been evaluated in clinical trials?

The available search results focus on preclinical studies and do not contain information regarding human clinical trials for **LASSBio-1135**. Therefore, data on long-term side effects in humans is not available.

Troubleshooting Guides

Issue 1: Hyperthermia is observed in our animal model following **LASSBio-1135** administration.

- **Verify Compound Integrity:** Ensure the purity and stability of your **LASSBio-1135** sample. Degradation or impurities could potentially lead to unexpected pharmacological effects.
- **Review Dosing and Administration:** Double-check the dosage calculations and the administration protocol. Although doses up to 100 μmol/kg were well-tolerated in mice, species-specific responses can vary.^{[1][2][3]}
- **Control for Environmental Factors:** Ensure that the ambient temperature and other environmental conditions of the animal facility are stable and controlled, as these can influence body temperature.
- **Consider Animal Model Specifics:** The specific animal strain or species you are using might have a different sensitivity to TRPV1 antagonists. It is crucial to establish a stable baseline temperature for your specific model before initiating the experiment.
- **Concurrent Medications:** If other compounds are being co-administered, assess their potential to interfere with thermoregulation.

Issue 2: We are observing unexpected behavioral changes in our test subjects.

- **Establish a Behavioral Baseline:** Before starting long-term administration, a thorough baseline of the animals' normal behavior should be recorded. This includes locomotion, grooming, and feeding patterns.
- **Blinded Observation:** To minimize observer bias, behavioral assessments should be conducted by personnel who are blinded to the treatment groups.
- **Control for Stress:** Handling and experimental procedures can induce stress, which can manifest as behavioral changes. Ensure that all animals (control and treatment groups) are handled identically.
- **Detailed Behavioral Phenotyping:** If changes are suspected, employ a battery of specific behavioral tests to quantify the nature of the change (e.g., open field test for locomotion, elevated plus maze for anxiety). The original study noted no hypolocomotion.^[1]

Quantitative Data Summary

The following table summarizes the key safety findings from the long-term administration of **LASSBio-1135** in preclinical models as reported by Lima et al. (2014).

Parameter	Dosage Administered	Observation	Species
Body Temperature	100 µmol/kg (p.o.)	No significant change from baseline or vehicle.	Mice
Body Weight	Not specified	No significant change observed during treatment.	Mice
General Behavior	Not specified	No observable changes (e.g., no hypolocomotion).	Mice

Experimental Protocols


1. Evaluation of Hyperthermia in a Neuropathic Pain Model

- Animal Model: Partial sciatic nerve ligation was performed on mice to induce neuropathic pain.
- Treatment: **LASSBio-1135** was administered orally (p.o.) at a dose of 100 $\mu\text{mol/kg}$ daily, starting from day 5 and continuing until day 13 after surgery.[1]
- Temperature Measurement: Rectal temperature was measured daily during the treatment period in both the **LASSBio-1135** treated group and the vehicle-treated control group.[1]
- Outcome: The study found no significant changes in body temperature in the animals treated with **LASSBio-1135** compared to the control group.[1]

2. Carrageenan-Induced Inflammatory Pain Model


- Animal Model: Inflammation was induced by injecting a 1% carrageenan solution into the subplantar surface of the right hind paw of mice.[1]
- Treatment: **LASSBio-1135** was administered orally (10 or 100 $\mu\text{mol/kg}$) one hour before the carrageenan injection.[1]
- Primary Outcome Measurement: Thermal hyperalgesia was assessed at different time points after the carrageenan injection.[1] While this protocol was primarily for efficacy, observations for acute side effects were made.

Visualizations



[Click to download full resolution via product page](#)

Caption: Proposed dual mechanism of action of **LASSBio-1135**.



[Click to download full resolution via product page](#)

Caption: Workflow for long-term side effect evaluation in mice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. LASSBio-1135: A Dual TRPV1 Antagonist and Anti-TNF-Alpha Compound Orally Effective in Models of Inflammatory and Neuropathic Pain - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/pmc/)]
- 2. LASSBio-1135: a dual TRPV1 antagonist and anti-TNF-alpha compound orally effective in models of inflammatory and neuropathic pain - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. [researchgate.net](https://www.researchgate.net/) [[researchgate.net](https://www.researchgate.net/)]
- 4. [medchemexpress.com](https://www.medchemexpress.com/) [[medchemexpress.com](https://www.medchemexpress.com/)]
- To cite this document: BenchChem. [Long-term administration side effects of LASSBio-1135]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b1674533/docs#long-term-administration-side-effects-of-lassbio-1135>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check